Cas no 941941-60-2 (4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide)

• Product Name: 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide
• CAS No: 941941-60-2
• MF: C₁₈H₂₁FN₆OS
• MW: 388.462344884872
• CID: 5833047
• PubChem ID: 16900963
• Update Time: 2025-10-31

4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• F2337-0202
• 941941-60-2
• 4-fluoro-N-{2-[6-(methylsulfanyl)-4-[(propan-2-yl)amino]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
• 4-fluoro-N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide
• AKOS024641653
• 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide

• Inchi： 1S/C18H21FN6OS/c1-11(2)22-15-14-10-21-25(16(14)24-18(23-15)27-3)9-8-20-17(26)12-4-6-13(19)7-5-12/h4-7,10-11H,8-9H2,1-3H3,(H,20,26)(H,22,23,24)
• InChI Key： LUKWPWVCKOWHQM-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NC(C)C)N=C(SC)N=2)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 388.14815865g/mol
• Monoisotopic Mass: 388.14815865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Additional information on 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide

Comprehensive Analysis of 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide (CAS No. 941941-60-2)

The compound 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide (CAS No. 941941-60-2) is a highly specialized pyrazolo[3,4-d]pyrimidine derivative, which has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the fluoro-benzamide moiety and methylsulfanyl group, make it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in computational chemistry and high-throughput screening. The compound’s propan-2-ylamino substitution further enhances its binding affinity, making it a subject of intense study in structure-activity relationship (SAR) analyses. With the rise of AI-driven drug design, molecules like 941941-60-2 are being explored for their bioisosteric potential and metabolic stability, addressing key challenges in modern pharmacology.

From a synthetic perspective, the preparation of 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide involves multi-step organic transformations, including nucleophilic substitution and amide coupling. Its CAS No. 941941-60-2 serves as a critical identifier in chemical databases, facilitating collaboration among researchers. The compound’s logP and solubility profiles are also under scrutiny, as these properties are vital for drug-likeness and oral bioavailability.

Beyond its chemical attributes, the compound’s relevance to personalized medicine and targeted therapy has sparked discussions in academic and industrial circles. For instance, its potential role in modulating signal transduction pathways aligns with the growing focus on biomarker-driven treatments. As the pharmaceutical industry shifts toward fragment-based drug discovery, 941941-60-2 exemplifies the synergy between rational design and empirical optimization.

In conclusion, 4-fluoro-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}benzamide represents a compelling case study in contemporary drug development. Its structural complexity and therapeutic potential underscore the importance of interdisciplinary research in overcoming drug resistance and improving patient outcomes. Future studies may explore its polypharmacology and off-target effects, further solidifying its place in the chemical toolbox of modern science.